7,7-dimethyl-1,2-diphenyl-4,6,7,8-tetrahydropyrrolo[3,2-b]azepin-5(1H)-one

• IUPAC Name: 7,7-dimethyl-1,2-diphenyl-6,8-dihydro-4H-pyrrolo[3,2-b]azepin-5-one
• InChI: InChI=1S/C22H22N2O/c1-22(2)14-20-18(23-21(25)15-22)13-19(16-9-5-3-6-10-16)24(20)17-11-7-4-8-12-17/h3-13H,14-15H2,1-2H3,(H,23,25)
• InChI Key: VMWRRIVFEDNFOB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C=C(N2C3=CC=CC=C3)C4=CC=CC=C4)NC(=O)C1)C
• Molecular Formula: C22H22N2O
• Molecular Weight: 330.4 g/mol

Description

7,7-dimethyl-1,2-diphenyl-4,6,7,8-tetrahydropyrrolo[3,2-b]azepin-5(1H)-one, also known as DMTAZ, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of azepine derivatives and has a unique structure that makes it an interesting target for investigation.

Mechanism of Action

The mechanism of action of 7,7-dimethyl-1,2-diphenyl-4,6,7,8-tetrahydropyrrolo[3,2-b]azepin-5(1H)-one involves its binding to sigma-1 receptors, which are located in the endoplasmic reticulum of cells. This binding leads to the modulation of several cellular processes, including calcium signaling, protein folding, and lipid metabolism. This compound has been shown to have neuroprotective effects through its modulation of sigma-1 receptors.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including modulation of calcium signaling, inhibition of acetylcholinesterase activity, and induction of autophagy. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

7,7-dimethyl-1,2-diphenyl-4,6,7,8-tetrahydropyrrolo[3,2-b]azepin-5(1H)-one has several advantages for use in lab experiments, including its high affinity for sigma-1 receptors, its ability to cross the blood-brain barrier, and its low toxicity. However, its limitations include its relatively low solubility in aqueous solutions and its instability in the presence of light and heat.

Future Directions

There are several future directions for the study of 7,7-dimethyl-1,2-diphenyl-4,6,7,8-tetrahydropyrrolo[3,2-b]azepin-5(1H)-one, including further investigation of its mechanism of action, optimization of its synthesis method, and development of more stable analogs. This compound could also be studied for its potential use in the treatment of neurodegenerative diseases and other conditions involving sigma-1 receptors. Further research could also explore the use of this compound as a tool compound for the study of sigma-1 receptors in other biological processes.

Synthesis Methods

The synthesis of 7,7-dimethyl-1,2-diphenyl-4,6,7,8-tetrahydropyrrolo[3,2-b]azepin-5(1H)-one involves several steps, including the reaction of 2-phenylacetonitrile with methylamine, followed by the reaction of the resulting intermediate with 1,2-diphenylethylenediamine. The final step involves the cyclization of the intermediate product to form this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.

Scientific Research Applications

7,7-dimethyl-1,2-diphenyl-4,6,7,8-tetrahydropyrrolo[3,2-b]azepin-5(1H)-one has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for sigma-1 receptors, which are involved in several physiological processes, including neuronal signaling and neuroprotection. This compound has been used as a tool compound to study the role of sigma-1 receptors in various biological processes.